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Compound of Interest

Compound Name: Einecs 245-498-2

Cat. No.: B1593592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the aqueous solubility and stability

of the chemical substance identified by EINECS number 245-498-2. This compound, a member

of the thiacarbocyanine dye family, is chemically known as Hydrogen 1-(3-sulphonatopropyl)-2-

(2-((1-(3-sulphonatopropyl)naphtho(1,2-d)thiazolin-2-ylidene)methyl)but-1-enyl)naphtho(1,2-

d)thiazolium, compound with triethylamine, with the corresponding CAS Number 23216-67-3.

Cyanine dyes are of significant interest in various scientific and technological fields, including

as fluorescent probes and sensitizers. However, their utility can be limited by their behavior in

aqueous environments. This guide consolidates available data on the solubility and stability of

Einecs 245-498-2, presents relevant experimental protocols for characterization, and provides

a framework for understanding its properties in aqueous solutions.
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Identifier Value

EINECS Number 245-498-2

CAS Number 23216-67-3

Chemical Name

Hydrogen 1-(3-sulphonatopropyl)-2-(2-((1-(3-

sulphonatopropyl)naphtho(1,2-d)thiazolin-2-

ylidene)methyl)but-1-enyl)naphtho(1,2-

d)thiazolium, compound with triethylamine

Synonyms
3,3'-BIS(3-SULFOPROPYL)-4,5:4',5'-

DIBENZOTHIACARBOCYANINE

Molecular Formula C39H47N3O6S4

Molecular Weight 782.07 g/mol

Aqueous Solubility
The solubility of a substance in an aqueous medium is a critical parameter for its application in

biological and pharmaceutical research. For cyanine dyes, aqueous solubility can be influenced

by factors such as pH, temperature, and the presence of salts or other solutes.

Quantitative Solubility Data
Quantitative data on the water solubility of Einecs 245-498-2 is not readily available in public

literature. However, a safety data sheet for a related compound describes it as "Partly miscible"

in water. This qualitative description suggests that the substance does not fully dissolve in

water under standard conditions.

The aggregation of thiacarbocyanine dyes in aqueous solutions is a known phenomenon that

can significantly impact their apparent solubility. The formation of H- and J-aggregates is

dependent on factors such as counterion size and electrolyte concentration.[1][2]

Experimental Protocol for Solubility Determination
For sparingly soluble compounds like Einecs 245-498-2, the following experimental protocol,

adapted from standard methods for determining the solubility of organic dyes, can be

employed.
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Method: Shake-Flask Method (adapted from OECD Guideline 105)

Preparation of Saturated Solution:

Add an excess amount of Einecs 245-498-2 to a known volume of deionized water in a

glass flask.

Seal the flask to prevent solvent evaporation.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached. The presence of undissolved solid material at

the end of the equilibration period is necessary to confirm saturation.

Sample Separation:

After equilibration, allow the undissolved material to settle.

Carefully withdraw a known volume of the supernatant, ensuring no solid particles are

transferred. This can be achieved by centrifugation followed by careful pipetting or by

using a syringe with a fine filter.

Quantification:

Analyze the concentration of the dissolved substance in the supernatant. Given the

chromophoric nature of the dye, UV-Vis spectrophotometry is a suitable analytical method.

Prepare a calibration curve of absorbance versus known concentrations of Einecs 245-
498-2 in a suitable solvent in which it is freely soluble.

Measure the absorbance of the saturated aqueous solution at the wavelength of maximum

absorbance (λmax).

Calculate the concentration from the calibration curve.

Data Reporting:

Express the solubility in units of g/L or mol/L at the specified temperature.
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Workflow for Solubility Determination

Caption: Workflow for determining the aqueous solubility of Einecs 245-498-2.

Stability in Aqueous Solutions
The stability of cyanine dyes in aqueous solutions is a critical consideration, as they can be

susceptible to degradation through hydrolysis and photolysis.

Hydrolytic Stability
Hydrolysis is the chemical breakdown of a compound due to reaction with water. The rate of

hydrolysis can be significantly influenced by pH and temperature. While specific data for

Einecs 245-498-2 is not available, thiacarbocyanine dyes can be susceptible to hydrolysis,

particularly at extreme pH values.

Photostability
Photostability refers to the ability of a compound to withstand exposure to light without

undergoing chemical change. Cyanine dyes are known to be light-sensitive, and their

degradation upon light exposure can limit their utility in applications requiring long-term

fluorescence. The photostability of thiacarbocyanine dyes can be influenced by the surrounding

environment and the presence of oxidizing or reducing agents.[3]

Experimental Protocol for Stability Assessment
The following protocols are based on OECD guidelines for chemical stability testing and can be

adapted for Einecs 245-498-2.

Protocol for Hydrolytic Stability (adapted from OECD Guideline 111)

Preparation of Test Solutions:

Prepare solutions of Einecs 245-498-2 in buffered aqueous solutions at different pH

values (e.g., pH 4, 7, and 9).

The initial concentration should be low enough to ensure complete dissolution.
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Incubation:

Store the test solutions in the dark at a constant temperature (e.g., 50 °C to accelerate

degradation).

Include control samples stored at a lower temperature (e.g., 4 °C) to minimize

degradation.

Sampling and Analysis:

At specified time intervals, withdraw aliquots from the test and control solutions.

Analyze the concentration of the parent compound using a suitable analytical method,

such as HPLC-UV or LC-MS, to separate the parent compound from any degradation

products.

Data Analysis:

Plot the concentration of Einecs 245-498-2 as a function of time for each pH.

Determine the rate constant of hydrolysis and the half-life of the compound at each pH.

Logical Flow for Hydrolytic Stability Testing

Caption: Logical flow for assessing the hydrolytic stability of Einecs 245-498-2.

Protocol for Photostability

Preparation of Test Solutions:

Prepare an aqueous solution of Einecs 245-498-2 of known concentration.

Light Exposure:

Expose the test solution to a light source with a defined spectral output (e.g., a xenon

lamp simulating sunlight).
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Wrap a control sample in aluminum foil and place it alongside the test sample to serve as

a dark control.

Maintain a constant temperature throughout the experiment.

Sampling and Analysis:

At various time points, measure the absorbance or fluorescence of the test and control

solutions.

A decrease in absorbance or fluorescence in the light-exposed sample compared to the

dark control indicates photodegradation.

Data Analysis:

Calculate the quantum yield of photodegradation to quantify the photostability.

Summary and Conclusion
Einecs 245-498-2 is a thiacarbocyanine dye with limited, or at best, partial miscibility in

aqueous solutions. This characteristic, along with the general susceptibility of cyanine dyes to

aggregation and degradation, necessitates careful consideration for its use in aqueous

environments. The experimental protocols outlined in this guide provide a framework for

quantitatively determining the aqueous solubility and stability of this compound. Such data is

essential for researchers and developers to effectively utilize Einecs 245-498-2 in applications

ranging from bio-imaging to materials science, ensuring reproducibility and reliability of

experimental outcomes. Further research to generate specific quantitative data for this

compound is highly recommended.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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